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Compound of Interest

Compound Name: Benzoylpas (Calcium)

Cat. No.: B1610932 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and regulatory compliance. This

document provides essential, step-by-step guidance for the safe and compliant disposal of

Benzoylpas (Calcium), a compound used in tuberculosis treatment and as a preservative.

Adherence to these procedures is vital to protect personnel and the environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including safety glasses, gloves, and a lab coat. Handle Benzoylpas
(Calcium) in a well-ventilated area to avoid inhalation of any dust particles. In case of a spill,

contain the powder with an inert absorbent material and clean the area thoroughly.

Step-by-Step Disposal Protocol
The proper disposal route for Benzoylpas (Calcium) is contingent on its classification as either

hazardous or non-hazardous waste under the Resource Conservation and Recovery Act

(RCRA). While Benzoylpas (Calcium) is not specifically listed as a hazardous waste by the

Environmental Protection Agency (EPA), a formal hazardous waste determination should be

made by your institution's Environmental Health and Safety (EHS) department. This

determination will consider the four characteristics of hazardous waste: ignitability, corrosivity,

reactivity, and toxicity.
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Assuming Benzoylpas (Calcium) is determined to be a non-hazardous pharmaceutical waste,

the following disposal procedures should be followed:

Segregation: Do not mix Benzoylpas (Calcium) waste with hazardous waste, sharps, or

general trash. It should be collected in a designated, clearly labeled container for non-

hazardous pharmaceutical waste.

Containerization: Use a dedicated, leak-proof container with a secure lid. For solid forms of

Benzoylpas (Calcium), a sturdy plastic container is suitable. The container should be

clearly labeled as "Non-Hazardous Pharmaceutical Waste" and include the name of the

chemical.

Labeling: The label on the waste container should be clear, legible, and include the following

information:

"Non-Hazardous Pharmaceutical Waste"

"Benzoylpas (Calcium)"

Accumulation Start Date

Hazard identification (e.g., "Non-hazardous")

Storage: Store the sealed waste container in a designated, secure area away from

incompatible materials and general laboratory traffic.

Disposal Vendor: Arrange for pickup and disposal by a licensed and reputable

pharmaceutical waste vendor. Do not dispose of Benzoylpas (Calcium) down the drain or in

the regular trash.[1][2] The EPA has banned the sewering of all hazardous waste

pharmaceuticals, and it is a best practice to avoid sewering non-hazardous pharmaceuticals

as well to prevent environmental contamination.[1][2]

Documentation: Maintain a record of the disposal, including the name of the waste, quantity,

disposal date, and the name of the disposal vendor. This documentation is crucial for

regulatory compliance.

Quantitative Data Summary
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For easy reference, the following table summarizes key quantitative thresholds and

considerations for pharmaceutical waste disposal.

Parameter Guideline / Regulation
Significance for
Benzoylpas (Calcium)
Disposal

Hazardous Waste Generator

Status

Determined by the total

amount of hazardous waste

generated per month.

If Benzoylpas (Calcium) is

deemed hazardous, its

quantity will contribute to your

lab's generator status (Very

Small, Small, or Large Quantity

Generator), which dictates

specific handling and disposal

requirements.

P-listed Acute Hazardous

Waste

1 kg (2.2 lbs) of acute

hazardous waste generated

per month.

Benzoylpas (Calcium) is not a

P-listed waste.

Container Labeling

Black containers for hazardous

pharmaceutical waste; Blue

containers for non-hazardous

pharmaceutical waste.[2]

Use a blue or clearly marked

container for the disposal of

non-hazardous Benzoylpas

(Calcium).

Sewer Disposal Prohibition

Federal regulations prohibit the

drain disposal of hazardous

waste pharmaceuticals.[1][2]

As a best practice, do not

dispose of any pharmaceutical

waste, including non-

hazardous Benzoylpas

(Calcium), down the drain.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Benzoylpas (Calcium).

Caption: Decision workflow for Benzoylpas (Calcium) disposal.
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By following these procedures and consulting with your institution's EHS department, you can

ensure the safe and compliant disposal of Benzoylpas (Calcium), fostering a secure and

responsible laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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